4-Methoxy-2h-pyridazin-3-one

• IUPAC Name: 5-methoxy-1H-pyridazin-6-one
• InChI: InChI=1S/C5H6N2O2/c1-9-4-2-3-6-7-5(4)8/h2-3H,1H3,(H,7,8)
• InChI Key: TUKSMYRSPINTCE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=NNC1=O
• Molecular Formula: C5H6N2O2
• Molecular Weight: 126.11 g/mol

Description

4-Methoxy-2h-pyridazin-3-one is a derivative of pyridazin-3(2H)-one. Pyridazin-3(2H)-one derivatives have attracted the attention of medicinal chemists due to their diverse pharmacological activities. They are known for their wide range of pharmacological properties such as antihypertensive, platelet aggregation inhibitory, cardiotonic activities and some are also well known for their pronounced analgesic, anti-inflammatory, antinociceptive, and antiulcer activities.

Synthesis Analysis

The pyridazin-3(2H)-one skeleton was first prepared by E. Fischer by cyclizing the phenylhydrazone of levulinic acid followed by oxidation in the presence of PCl5. The most common synthesis consists of the reaction of hydrazine or aryl hydrazines either with mixtures of ketones and esters, or with 1,4-dicarbonyl compounds.

Chemical Reactions Analysis

Pyridazin-3(2H)-one derivatives are known for their easy functionalization at various ring positions, making them an attractive synthetic building block for designing and synthesis of new drugs.

Mechanism of Action

While specific information on the mechanism of action of 4-Methoxy-2h-pyridazin-3-one is not available, it’s known that pyridazin-3(2H)-one derivatives have a wide range of pharmacological effects.

Future Directions

Given the diverse pharmacological activities of pyridazin-3(2H)-one derivatives, it’s suggested that this privileged skeleton should be extensively studied for the therapeutic benefits. The wide range of synthesized pyridazinone analogs along with their medicinal significance is also presented.